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Compound of Interest

Compound Name: AF299

Cat. No.: B494990 Get Quote

Contrary to indicating a chemical compound, the designation "AF299" primarily serves as a

product identifier for automotive air filters and their components. This part number is associated

with various brands in the automotive industry. Therefore, the proper disposal procedures for

AF299 pertain to used automotive parts rather than chemical waste.

For researchers, scientists, and drug development professionals accustomed to handling

chemical reagents, it is crucial to differentiate between product codes and chemical identifiers

to ensure proper and safe disposal.

Safe Disposal Procedures for AF299 Air Filters
Used air filters are generally considered solid waste and can be disposed of in accordance with

local, regional, and national regulations for automotive maintenance waste. Below is a step-by-

step guide for the proper disposal of a used AF299 air filter.
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Item Guideline

Waste Category Solid Waste (Automotive)

Primary Disposal Municipal Solid Waste Landfill

Recycling Option
Check with local recycling facilities for programs

that accept used automotive filters.

PPE Requirement
Protective gloves recommended to avoid

contact with trapped contaminants.

Containerization

Place the used filter in a sealed bag or its

original packaging to prevent the release of dust

and debris.

Experimental Workflow for Disposal
The logical workflow for the disposal of a used AF2-99 air filter is straightforward and focuses

on ensuring the contained particulates are not released into the environment.
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Begin Disposal Process

Carefully remove the used
AF299 air filter from the vehicle.

Visually inspect the filter for
any unusual contaminants.

Place the filter in a sturdy,
sealable plastic bag.

Securely seal the bag to contain
dust and debris.

Dispose of the bagged filter in
the appropriate municipal solid waste bin.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for a used AF299 air filter.

Key Considerations for Disposal
Check Local Regulations: Always consult your local waste management authority for specific

guidelines on disposing of automotive components. Some municipalities may have

designated collection points for such items.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b494990?utm_src=pdf-body-img
https://www.benchchem.com/product/b494990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b494990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Impact: While typically not classified as hazardous waste, used air filters

contain dust, pollen, and other particulates from the air. Proper containment prevents these

from being released back into the environment.

No Chemical Neutralization Required: As AF299 is a solid automotive part, no chemical

treatment or neutralization is necessary before disposal.

By following these procedures, professionals can ensure the safe and environmentally

responsible disposal of AF299 air filters, aligning with best practices for laboratory and

workshop safety.

To cite this document: BenchChem. [Understanding AF299: From Automotive Part to Proper
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b494990#af299-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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